Cas no 14618-83-8 (Benzeneacetic acid, a,a'-thiobis-)
14618-83-8 structure
Product Name:Benzeneacetic acid, a,a'-thiobis-
CAS No:14618-83-8
MF:C16H14O4S
MW:302.344963550568
CID:184405
PubChem ID:269264
Update Time:2025-04-19
Benzeneacetic acid, a,a'-thiobis- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a,a'-thiobis-
- 2-[carboxy(phenyl)methyl]sulfanyl-2-phenylacetic acid
- 1,1'-diphenylthiodiacetic acid
- 2,2'-Diphenyl-2,2'-sulfandiyl-di-essigsaeure
- 2,2'-diphenyl-2,2'-sulfanediyl-di-acetic acid
- 2,2'-Sulfanediylbis(phenylacetic acid)
- AC1L6M2F
- AC1Q5SWT
- AR-1D1834
- CTK4C4856
- NSC109921
- AKOS024341704
- SCHEMBL14506219
- SMR001570908
- (CARBOXY-PHENYL-METHYLSULFANYL)-PHENYL-ACETIC ACID
- 14618-83-8
- CHEMBL1718401
- NSC-109921
- DTXSID20296564
- MLS002704202
-
- Inchi: 1S/C16H14O4S/c17-15(18)13(11-7-3-1-4-8-11)21-14(16(19)20)12-9-5-2-6-10-12/h1-10,13-14H,(H,17,18)(H,19,20)
- InChI Key: LUJIGLVVKMCXHP-UHFFFAOYSA-N
- SMILES: S(C(C(=O)O)C1C=CC=CC=1)C(C(=O)O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 302.06132
- Monoisotopic Mass: 302.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 99.9Ų
Experimental Properties
- Density: 1.37
- Boiling Point: 471.9°Cat760mmHg
- Flash Point: 239.2°C
- Refractive Index: 1.651
- PSA: 74.6
Benzeneacetic acid, a,a'-thiobis- Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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